3-amino-N-(2,3-dimethylphenyl)-6-(4-methoxyphenyl)-4-(trifluoromethyl)thieno[2,3-b]pyridine-2-carboxamide

• Molecular Formula: C24H20F3N3O2S
• Molecular Weight: 471.5 g/mol
• IUPAC Name: 3-amino-N-(2,3-dimethylphenyl)-6-(4-methoxyphenyl)-4-(trifluoromethyl)thieno[2,3-b]pyridine-2-carboxamide
• InChI: InChI=1S/C24H20F3N3O2S/c1-12-5-4-6-17(13(12)2)29-22(31)21-20(28)19-16(24(25,26)27)11-18(30-23(19)33-21)14-7-9-15(32-3)10-8-14/h4-11H,28H2,1-3H3,(H,29,31)
• InChI Key: ZNQXTZYORYYQJZ-UHFFFAOYSA-N
• SMILES: CC1=C(C(=CC=C1)NC(=O)C2=C(C3=C(S2)N=C(C=C3C(F)(F)F)C4=CC=C(C=C4)OC)N)C

Description

3-amino-N-(2,3-dimethylphenyl)-6-(4-methoxyphenyl)-4-(trifluoromethyl)thieno[2,3-b]pyridine-2-carboxamide is a chemical compound that has been synthesized for scientific research purposes. This compound has been found to have potential applications in the field of drug discovery and development.

Mechanism of Action

The mechanism of action of 3-amino-N-(2,3-dimethylphenyl)-6-(4-methoxyphenyl)-4-(trifluoromethyl)thieno[2,3-b]pyridine-2-carboxamide involves the inhibition of a specific enzyme called protein kinase CK2. This enzyme is involved in the regulation of cell growth and proliferation. Inhibition of this enzyme by the compound leads to the suppression of cancer cell growth.
Biochemical and Physiological Effects:
3-amino-N-(2,3-dimethylphenyl)-6-(4-methoxyphenyl)-4-(trifluoromethyl)thieno[2,3-b]pyridine-2-carboxamide has been found to have biochemical and physiological effects on cancer cells. The compound inhibits the activity of protein kinase CK2, which leads to the suppression of cancer cell growth. The compound has also been found to induce apoptosis, which is a process of programmed cell death.

Advantages and Limitations for Lab Experiments

The advantages of using 3-amino-N-(2,3-dimethylphenyl)-6-(4-methoxyphenyl)-4-(trifluoromethyl)thieno[2,3-b]pyridine-2-carboxamide in lab experiments include its potential as a lead compound for the development of new cancer drugs. The compound has been found to have potent inhibitory activity against protein kinase CK2, which is a promising target for cancer therapy. However, the limitations of using this compound in lab experiments include its potential toxicity and the need for further studies to determine its safety and efficacy.

Future Directions

There are several future directions for research on 3-amino-N-(2,3-dimethylphenyl)-6-(4-methoxyphenyl)-4-(trifluoromethyl)thieno[2,3-b]pyridine-2-carboxamide. Some of these include:
1. Further studies on the safety and efficacy of the compound in animal models.
2. Optimization of the synthesis method to improve the yield and purity of the compound.
3. Exploration of the structure-activity relationship of the compound to identify more potent and selective inhibitors of protein kinase CK2.
4. Investigation of the potential of the compound for the treatment of other diseases, such as neurodegenerative disorders.
5. Development of novel drug delivery systems for the compound to improve its bioavailability and pharmacokinetic properties.
Conclusion:
3-amino-N-(2,3-dimethylphenyl)-6-(4-methoxyphenyl)-4-(trifluoromethyl)thieno[2,3-b]pyridine-2-carboxamide is a promising compound for scientific research in the field of drug discovery and development. The compound has been found to have potent inhibitory activity against protein kinase CK2, which is a promising target for cancer therapy. Further research is needed to determine the safety and efficacy of the compound and to explore its potential for the treatment of other diseases.

Synthesis Methods

The synthesis of 3-amino-N-(2,3-dimethylphenyl)-6-(4-methoxyphenyl)-4-(trifluoromethyl)thieno[2,3-b]pyridine-2-carboxamide involves a multi-step process. The starting materials include 2,3-dimethylbenzylamine, 4-methoxybenzaldehyde, 2-(trifluoromethyl)thiophene-3-carboxylic acid, and 2-chloro-N-(4-methoxyphenyl)acetamide. The reaction steps involve the formation of an imine, cyclization, and amidation. The final product is obtained after purification by column chromatography.

Scientific Research Applications

3-amino-N-(2,3-dimethylphenyl)-6-(4-methoxyphenyl)-4-(trifluoromethyl)thieno[2,3-b]pyridine-2-carboxamide has potential applications in the field of drug discovery and development. This compound has been found to inhibit the activity of a specific enzyme, which is involved in the development of cancer. Therefore, it can be used as a lead compound for the development of new cancer drugs.